4-Ethoxy-2-methylphenylboronic acid
Overview
Description
4-Ethoxy-2-methylphenylboronic acid is a chemical compound with the molecular formula C9H13BO3 . It is also known by other names such as (4-Ethoxy-2-methylphenyl)boronic acid, (4-Ethoxy-2-methylphenyl)borsäure, and Acide (4-éthoxy-2-méthylphényl)boronique .
Synthesis Analysis
The synthesis of 4-Ethoxy-2-methylphenylboronic acid often involves the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process uses a variety of organoboron reagents, including boronic acids .Molecular Structure Analysis
The molecular structure of 4-Ethoxy-2-methylphenylboronic acid consists of nine carbon atoms, thirteen hydrogen atoms, one boron atom, and three oxygen atoms . The average mass of the molecule is 180.009 Da, and the monoisotopic mass is 180.095779 Da .Chemical Reactions Analysis
4-Ethoxy-2-methylphenylboronic acid is often used in Suzuki–Miyaura cross-coupling reactions . It participates in the transmetalation process, where it acts as a formally nucleophilic organic group transferred from boron to palladium .Physical And Chemical Properties Analysis
4-Ethoxy-2-methylphenylboronic acid is a solid substance with a molecular weight of 180.01 g/mol . Its melting point ranges from 163 to 168 °C .Scientific Research Applications
Organic Synthesis Suzuki-Miyaura Cross-Coupling
4-Ethoxy-2-methylphenylboronic acid is commonly used as a reagent in Suzuki-Miyaura cross-coupling reactions. This reaction is pivotal in forming carbon-carbon bonds, which are essential in creating complex organic molecules for pharmaceuticals, agrochemicals, and organic materials .
Asymmetric Synthesis
This compound serves as a reactant for the preparation of axially-chiral biarylphosphonates through asymmetric Suzuki coupling. This process is catalyzed by palladium complexes with helically-chiral polyquinoxaline phosphine and polyphosphine copolymers, which are significant in the synthesis of enantiomerically pure substances .
Arylation Reactions
It is also used in palladium-catalyzed direct arylation and stereoselective Heck-type reactions. These reactions are important for introducing aryl groups into molecules, which can alter their chemical properties and biological activity .
Medicinal Chemistry Inhibitor Synthesis
In medicinal chemistry, 4-Ethoxy-2-methylphenylboronic acid is utilized for synthesizing hydroxyphenylnaphthols as inhibitors of 17ß-hydroxysteroid dehydrogenase Type 2. This enzyme is a target for drugs treating diseases like osteoporosis and endometriosis .
Biological Applications
Boronic acids, including 4-Ethoxy-2-methylphenylboronic acid, are studied for their biological applications. They have potential uses in drug design and as boron-carriers suitable for neutron capture therapy, which is a type of cancer treatment .
Chemical Stability Research
This compound’s susceptibility to hydrolysis is of interest in research on the stability of boronic acids and their esters. These studies are crucial for the development of new drugs and drug delivery devices .
Mechanism of Action
Target of Action
The primary target of 4-Ethoxy-2-methylphenylboronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the SM coupling reaction, 4-Ethoxy-2-methylphenylboronic acid interacts with its target, the palladium catalyst, through a process called transmetalation . This process involves the transfer of the organoboron group from boron to palladium .
Biochemical Pathways
The SM coupling reaction is a key biochemical pathway affected by 4-Ethoxy-2-methylphenylboronic acid. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon-carbon bonds, which are crucial in organic synthesis .
Pharmacokinetics
Boronic acids are generally known for their stability, mild reaction conditions, and environmental benignity , which could potentially impact their bioavailability.
Result of Action
The molecular effect of 4-Ethoxy-2-methylphenylboronic acid’s action is the formation of new carbon-carbon bonds through the SM coupling reaction . On a cellular level, the effects would depend on the specific context of the reaction and the compounds involved.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Ethoxy-2-methylphenylboronic acid. For instance, the compound is likely to be mobile in the environment due to its water solubility . Additionally, storage conditions can impact its stability, with recommendations for storage in a cool, dry, well-ventilated area .
Safety and Hazards
4-Ethoxy-2-methylphenylboronic acid may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust, contact with skin and eyes, and ingestion . Personal protective equipment, including gloves and eye protection, should be worn when handling this substance .
Future Directions
properties
IUPAC Name |
(4-ethoxy-2-methylphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BO3/c1-3-13-8-4-5-9(10(11)12)7(2)6-8/h4-6,11-12H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBEQXBKSJCOKJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)OCC)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40584410 | |
Record name | (4-Ethoxy-2-methylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-2-methylphenylboronic acid | |
CAS RN |
313545-31-2 | |
Record name | (4-Ethoxy-2-methylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Ethoxy-2-methylphenylboronic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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